3-(3-Acetylaminophenyl)-4-fluorobenzoic acid

Catalog No.
S6692089
CAS No.
1261988-81-1
M.F
C15H12FNO3
M. Wt
273.26 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
3-(3-Acetylaminophenyl)-4-fluorobenzoic acid

CAS Number

1261988-81-1

Product Name

3-(3-Acetylaminophenyl)-4-fluorobenzoic acid

IUPAC Name

3-(3-acetamidophenyl)-4-fluorobenzoic acid

Molecular Formula

C15H12FNO3

Molecular Weight

273.26 g/mol

InChI

InChI=1S/C15H12FNO3/c1-9(18)17-12-4-2-3-10(7-12)13-8-11(15(19)20)5-6-14(13)16/h2-8H,1H3,(H,17,18)(H,19,20)

InChI Key

VSGURNMQIHQDLA-UHFFFAOYSA-N

SMILES

CC(=O)NC1=CC=CC(=C1)C2=C(C=CC(=C2)C(=O)O)F

Canonical SMILES

CC(=O)NC1=CC=CC(=C1)C2=C(C=CC(=C2)C(=O)O)F
  • PubChem: PubChem, a database of chemical information maintained by the National Institutes of Health (NIH), provides a basic summary of the compound's structure, formula, identifiers, and some physical properties. However, there is no mention of its use in scientific research [PubChem].

Further Exploration:

Given the lack of specific information on 3-AAFBA, it might be helpful to explore related areas of research:

  • Fluorinated Aromatic Carboxylic Acids: This class of compounds, which includes 3-AAFBA, has been studied for various applications, including medicinal chemistry and materials science. Searching for research on similar molecules might provide insights into potential uses for 3-AAFBA [].
  • Acetylated Aromatic Amines: The presence of the acetylaminophenyl group suggests a potential interest in modifying the properties of the molecule. Research on the impact of acetylation on the biological activity of aromatic amines could be informative [].

XLogP3

2.4

Hydrogen Bond Acceptor Count

4

Hydrogen Bond Donor Count

2

Exact Mass

273.08012141 g/mol

Monoisotopic Mass

273.08012141 g/mol

Heavy Atom Count

20

Dates

Last modified: 11-23-2023

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